Cas no 91890-02-7 (4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane structure

91890-02-7 structure

Product Name:4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane

CAS No:91890-02-7

MF:C₁₀H₁₉BO₂

MW:182.067663431168

MDL:MFCD22188201

CID:1059755

Update Time:2023-11-22

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- (E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane
- 2-[(E)-but-2-en-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methyl-1-propenyl)-, (E)- (ZCI)
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-1-methyl-1-propenyl]- (9CI)
- 4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane (ACI)
- (E)-2-Butene-2-boronic acid pinacol ester
- (E)-2-Buten-2-ylboronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane
- MDL： MFCD22188201
- Inchi： 1S/C10H19BO2/c1-7-8(2)11-12-9(3,4)10(5,6)13-11/h7H,1-6H3/b8-7-
- InChI Key： HEZPWTQUZJEVQF-FPLPWBNLSA-N
- SMILES： C(/B1OC(C)(C)C(C)(C)O1)(\C)=C/C

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM218870-500mg	(E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	91890-02-7	95%	500mg	$442	2021-08-04
Chemenu	CM218870-1g	(E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	91890-02-7	95%	1g	$736	2021-08-04
TRC	T303610-250mg	4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane	91890-02-7		250mg	$207.00	2023-05-17
TRC	T303610-2.5g	4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane	91890-02-7		2.5g	$ 1200.00	2023-09-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-1g	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-5g	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	5g	20268.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-500mg	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-250mg	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	250mg	1908.1CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-100mg	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	100mg	1382.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0186P-50mg	(E)-2-Buten-2-ylboronic acid pinacol ester	91890-02-7	97%	50mg	1110.94CNY	2021-05-07

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Production Method

Production Method 1

1403904-88-0

91890-02-7

91890-00-5

Reaction Conditions

1.1 Catalysts: Sodium triethylborohydride , 2688877-55-4 Solvents: Pentane , Tetrahydrofuran ; 2 h, rt

Reference

: Pincer Iron Hydride Complexes for Alkene Isomerization: Catalytic Approach to Trisubstituted (Z)-Alkenyl Boronates

Xu, Songgen; Geng, Peiyu; Li, Yuling; Liu, Guixia ; Zhang, Lei; et al, ACS Catalysis, 2021, 11(16), 10138-10147

Production Method 2

1195-66-0

3017-68-3

91890-02-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Diethyl ether
1.2 -

Reference

: Stereoselective syntheses of alcohols, XXV. Generation of enol borates and their addition to aldehydes

Hoffmann, Reinhard W.; Ditrich, Klaus; Froech, Sybille, Liebigs Annalen der Chemie, 1987, (11), 977-85

Production Method 3

75851-67-1

91890-02-7

91890-00-5

Reaction Conditions

1.1 Catalysts: (OC-6-22)-Carbonylchlorohydrotris(triphenylphosphine)ruthenium Solvents: Tetrahydrofuran ; 16 h, 60 °C

Reference

: Ru-catalyzed isomerization of ω-alkenylboronates towards stereoselective synthesis of vinylboronates with subsequent in situ functionalization

Ho, Guo-Ming; Segura, Lucas; Marek, Ilan, Chemical Science, 2020, 11(23), 5944-5949

Production Method 4

3017-68-3

61676-62-8

91890-02-7

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 -78 °C; 15 min, -78 °C; -78 °C → rt; 30 min, rt

Reference

: Conjunctive functionalization of vinyl boronate complexes with electrophiles: a diastereoselective three-component coupling

Armstrong, Roly J.; Sandford, Christopher; Garcia-Ruiz, Cristina; Aggarwal, Varinder K., Chemical Communications (Cambridge, 2017, 53(36), 4922-4925

Production Method 5

1195-66-0

111916-78-0

91890-02-7

Reaction Conditions

Reference

: Product subclass 10: vinyloxyboranes

Gennari, C.; Ceccarelli, S.; Piarulli, U., Science of Synthesis, 2004, 6, 337-401

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Raw materials

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Preparation Products

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

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